Cas no 896161-06-1 (Benzoic acid, 3-(1-cyano-1,2-dimethylpropyl)-)

Benzoic acid, 3-(1-cyano-1,2-dimethylpropyl)- structure
896161-06-1 structure
Product Name:Benzoic acid, 3-(1-cyano-1,2-dimethylpropyl)-
CAS No:896161-06-1
MF:C13H15NO2
MW:217.263703584671
CID:1943229
PubChem ID:68848547
Update Time:2025-04-21

Benzoic acid, 3-(1-cyano-1,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-(1-cyano-1,2-dimethylpropyl)-
    • SCHEMBL3943380
    • DTXSID401265089
    • 3-(1-cyano-1,2-dimethylpropyl)benzoic acid
    • 896161-06-1
    • Inchi: 1S/C13H15NO2/c1-9(2)13(3,8-14)11-6-4-5-10(7-11)12(15)16/h4-7,9H,1-3H3,(H,15,16)
    • InChI Key: NOCIDAGIGAVPPM-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC(=C1)C(C#N)(C)C(C)C)=O

Computed Properties

  • Exact Mass: 217.110278721Da
  • Monoisotopic Mass: 217.110278721Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 61.1Ų
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